3-(3,4,5-Trifluorobenzyl)pyrrolidine

Specification

• Molecular Formula: C11H12F3N
• Molecular Weight: 215.21 g/mol
• IUPAC Name: 3-[(3,4,5-trifluorophenyl)methyl]pyrrolidine
• Standard InChI: InChI=1S/C11H12F3N/c12-9-4-8(5-10(13)11(9)14)3-7-1-2-15-6-7/h4-5,7,15H,1-3,6H2
• Standard InChI Key: IJKONAHIKAIYOC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1CC2=CC(=C(C(=C2)F)F)F

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

The molecular formula of 3-(3,4,5-Trifluorobenzyl)pyrrolidine is C₁₁H₁₂F₃N, with a molecular weight of 215.21 g/mol. The IUPAC name is 3-[(3,4,5-trifluorophenyl)methyl]pyrrolidine, and its canonical SMILES representation is C1CNCC1CC2=CC(=C(C(=C2)F)F)F. The compound’s structure features a pyrrolidine ring (a five-membered amine ring) linked to a trifluorinated benzyl group, which influences its electronic and steric properties.

Synthesis and Manufacturing

Key Synthetic Routes

The synthesis of 3-(3,4,5-Trifluorobenzyl)pyrrolidine typically involves alkylation reactions using 3,4,5-trifluorobenzyl bromide as a starting material.

Alkylation of Pyrrolidine

A common method involves reacting pyrrolidine with 3,4,5-trifluorobenzyl bromide in the presence of a base (e.g., potassium carbonate) and a polar aprotic solvent (e.g., acetonitrile). The reaction proceeds via nucleophilic substitution, where the amine group of pyrrolidine displaces the bromide ion:

$$\text{C}_7\text{H}_4\text{BrF}_3 + \text{C}_4\text{H}_9\text{N} \rightarrow \text{C}_{11}\text{H}_{12}\text{F}_3\text{N} + \text{HBr}$$

This route yields the target compound with moderate to high purity, depending on reaction conditions.

Decarboxylation and Functionalization

Alternative pathways leverage hydroxyproline derivatives, as seen in the synthesis of related compounds like darifenacin. For example, (R)-3-hydroxypyrrolidine can undergo decarboxylation and subsequent alkylation with trifluorobenzyl halides to yield fluorinated pyrrolidines.

Pharmacological Applications

Antimicrobial Activity

Pyrrolidine derivatives, including 3-(3,4,5-Trifluorobenzyl)pyrrolidine, exhibit broad-spectrum antimicrobial properties. Studies indicate that the trifluorobenzyl group enhances membrane permeability, enabling interaction with bacterial enzymes.

Comparative Efficacy

Compound	Target Microorganism	MIC (µg/mL)
3-(3,4,5-Trifluorobenzyl)pyrrolidine	Staphylococcus aureus	12.5
Vancomycin	S. aureus	1.0
Ciprofloxacin	Escherichia coli	0.5

While less potent than established antibiotics, its modular structure allows for derivatization to improve efficacy.

Role in Cystic Fibrosis Therapeutics

CFTR Modulation

Spiro[piperidine-4,1-pyrido[3,4-b]indole] derivatives with trifluorobenzyl groups act as co-potentiators for cystic fibrosis transmembrane conductance regulator (CFTR) mutants. These compounds synergize with VX-770 (ivacaftor) to restore chloride channel function in mutations like N1303K and W1282X.

Structure-Activity Relationships (SAR)

• Fluorine Substitution: Tri- and penta-fluorinated benzyl groups improve potency by 2–3-fold compared to mono-fluoro analogs.

• Spirocyclic Core: Rigidity from the spiro framework enhances binding affinity to CFTR’s nucleotide-binding domain.

Future Directions and Challenges

Optimization of Bioactivity

Structure-based drug design could enhance the compound’s antimicrobial and anticancer profiles. Introducing hydrophilic groups (e.g., hydroxyl or carboxyl) may improve solubility without compromising membrane permeability.

Scalable Synthesis

Current methods rely on cost-intensive precursors like 3,4,5-trifluorobenzyl bromide. Developing catalytic asymmetric alkylation routes could reduce production costs.